Cas no 1823862-50-5 (benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1823862-50-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD27997302
• CID: 4623915
• PubChem ID: 121229922
• Update Time: 2025-05-21

benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate
• Benzyl 2-Oxa-6-Azaspiro[3.4]Octane-6-Carboxylate(WX101844)
• 2-Oxa-6-azaspiro[3.4]octane-6-carboxylic acid, phenylmethyl ester
• W14055
• benzyl 2-oxa-7-azaspiro[3.4]octane-7-carboxylate
• SY126769
• AKOS027430148
• Benzyl2-oxa-6-azaspiro[3.4]octane-6-carboxylate
• AS-67862
• 1823862-50-5
• 6-Cbz-2-oxa-6-azaspiro[3.4]octane
• MFCD27997302
• SCHEMBL20457874
• YXC86250

• MDL： MFCD27997302
• Inchi： 1S/C14H17NO3/c16-13(18-8-12-4-2-1-3-5-12)15-7-6-14(9-15)10-17-11-14/h1-5H,6-11H2
• InChI Key： GBFOOYUUIJXKCF-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OCC3=CC=CC=C3)=O)C2)CO1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate Security Information

• Storage Condition：(BD571374)

Additional information on benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate

Benzyl 2-Oxa-6-Azaspiro[3.4]Octane-6-Carboxylate (CAS No. 1823862-50-5): An Overview

Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate (CAS No. 1823862-50-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, offers a wide range of applications in the development of novel drugs and chemical intermediates.

The spirocyclic structure of benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate is particularly noteworthy due to its potential to enhance the pharmacological properties of molecules. Spirocycles are known for their ability to improve the bioavailability, metabolic stability, and binding affinity of drug candidates. Recent studies have highlighted the importance of spirocyclic scaffolds in the design of potent and selective inhibitors for various therapeutic targets.

The presence of the benzyl group in benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate adds another layer of complexity and functionality to the molecule. Benzyl groups are commonly used in organic synthesis to protect carboxylic acids or to introduce aromatic character into a molecule. In pharmaceutical research, benzyl groups can influence the lipophilicity and solubility of a compound, which are crucial parameters for drug development.

The carboxylate functionality in benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate is another key feature that contributes to its versatility. Carboxylic acids and their derivatives are fundamental building blocks in organic synthesis and are often used as intermediates in the preparation of more complex molecules. In medicinal chemistry, carboxylic acids can serve as bioisosteres for other functional groups, allowing for the fine-tuning of pharmacological properties.

Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate has been studied for its potential applications in various therapeutic areas. For instance, recent research has explored its use as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and viral infections. The spirocyclic structure of this compound provides a rigid framework that can facilitate specific binding interactions with target proteins.

In addition to its potential as a drug candidate, benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate is also valuable as a synthetic intermediate. Its unique combination of functional groups makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Chemists have utilized this compound in various synthetic routes to access novel compounds with potential applications in drug discovery and materials science.

The synthesis of benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate has been reported using several methodologies, including transition-metal-catalyzed reactions and multistep synthetic sequences. These synthetic approaches have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

In conclusion, benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate (CAS No. 1823862-50-5) is a promising compound with significant potential in both fundamental research and practical applications. Its unique structural features make it an ideal candidate for the development of novel drugs and chemical intermediates. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the fields of organic chemistry, medicinal chemistry, and pharmaceutical science.